Cas no 1159814-48-8 (2-(3-Methylphenyl)pyridin-4(1H)-one)

• Product Name: 2-(3-Methylphenyl)pyridin-4(1H)-one
• CAS No: 1159814-48-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2613902
• Update Time: 2025-06-14

2-(3-Methylphenyl)pyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-1H-pyridin-4-one
• 2-(3-Methylphenyl)pyridin-4(1H)-one
• 4-HYDROXY-2-(3-METHYLPHENYL)PYRIDINE

• Inchi： 1S/C12H11NO/c1-9-3-2-4-10(7-9)12-8-11(14)5-6-13-12/h2-8H,1H3,(H,13,14)
• InChI Key： GSUKXPHUWWVHQS-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1)C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Topological Polar Surface Area: 29.1

Additional information on 2-(3-Methylphenyl)pyridin-4(1H)-one

Comprehensive Overview of 2-(3-Methylphenyl)pyridin-4(1H)-one (CAS No. 1159814-48-8): Properties, Applications, and Research Insights

The compound 2-(3-Methylphenyl)pyridin-4(1H)-one (CAS No. 1159814-48-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, this compound serves as a versatile intermediate in the synthesis of bioactive molecules and functional materials. The pyridin-4(1H)-one core, coupled with the 3-methylphenyl substituent, contributes to its distinct electronic and steric properties, making it valuable for targeted applications.

Recent advancements in drug discovery have highlighted the importance of 2-(3-Methylphenyl)pyridin-4(1H)-one as a scaffold for developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound's CAS No. 1159814-48-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic chemistry perspective, the preparation of 2-(3-Methylphenyl)pyridin-4(1H)-one involves innovative catalytic methods, including transition-metal-catalyzed cross-coupling reactions. These methodologies align with the growing demand for green chemistry and atom-economical processes, which are trending topics in sustainable pharmaceutical manufacturing. The compound's logP and hydrogen-bonding capacity also make it a subject of interest in computational chemistry studies.

In material science, derivatives of 2-(3-Methylphenyl)pyridin-4(1H)-one have shown promise in organic electronics due to their charge-transport properties. This aligns with current industry focus on flexible electronics and OLED technologies, addressing frequent search queries about next-generation display materials. The compound's thermal stability and photophysical characteristics are actively investigated for optoelectronic applications.

Analytical characterization of CAS No. 1159814-48-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical development, responding to common search terms like compound purity analysis and structural elucidation techniques. The compound's spectral data is extensively documented in scientific literature.

The safety profile of 2-(3-Methylphenyl)pyridin-4(1H)-one has been evaluated through standard in vitro assays, showing favorable results for research use. This addresses frequent questions about compound handling protocols and laboratory safety measures. Regulatory databases contain detailed information about its storage conditions and compatibility with common solvents.

Future research directions for CAS No. 1159814-48-8 include exploration of its structure-activity relationships in medicinal chemistry and optimization of its synthetic routes for industrial-scale production. These aspects correspond to trending search terms such as scalable synthesis and structure-based drug design. The compound continues to be a valuable tool for addressing challenges in personalized medicine and smart material development.